Cas no 2228678-68-8 (4-1-(3-cyclopropylphenyl)ethylpiperidine)

• Product Name: 4-1-(3-cyclopropylphenyl)ethylpiperidine
• CAS No: 2228678-68-8
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 6235365
• PubChem ID: 165866684
• Update Time: 2025-11-06

4-1-(3-cyclopropylphenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(3-cyclopropylphenyl)ethylpiperidine
• 2228678-68-8
• EN300-1736414
• 4-[1-(3-cyclopropylphenyl)ethyl]piperidine

• Inchi： 1S/C16H23N/c1-12(13-7-9-17-10-8-13)15-3-2-4-16(11-15)14-5-6-14/h2-4,11-14,17H,5-10H2,1H3
• InChI Key： OXKATBKMQJVXQU-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 229.183049738g/mol
• Monoisotopic Mass: 229.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 4-1-(3-cyclopropylphenyl)ethylpiperidine

4-1-(3-cyclopropylphenyl)ethylpiperidine (CAS No. 2228678-68-8): A Comprehensive Overview

4-1-(3-cyclopropylphenyl)ethylpiperidine (CAS No. 2228678-68-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This compound, characterized by its cyclopropylphenyl and piperidine moieties, offers a fascinating case study for researchers interested in heterocyclic chemistry and drug discovery.

The molecular structure of 4-1-(3-cyclopropylphenyl)ethylpiperidine combines a piperidine ring with a cyclopropyl-substituted phenyl group, creating a versatile scaffold that can be modified for various applications. This structural complexity makes it particularly interesting for medicinal chemistry, where such frameworks are often explored for their bioactivity. Recent trends in drug development have shown increased interest in cyclopropyl-containing compounds, as they often exhibit enhanced metabolic stability and improved pharmacokinetic properties.

In the context of current research trends, 4-1-(3-cyclopropylphenyl)ethylpiperidine aligns well with the growing demand for novel small molecule therapeutics. The pharmaceutical industry's focus on CNS-targeting compounds and neuromodulators has led to heightened interest in piperidine derivatives, which frequently appear in drugs affecting the central nervous system. This compound's potential as a building block for drug discovery makes it particularly relevant in today's research landscape.

The synthesis of 4-1-(3-cyclopropylphenyl)ethylpiperidine typically involves multi-step organic reactions, with careful attention to the introduction of the cyclopropyl group and the ethylpiperidine moiety. Modern synthetic approaches often employ catalytic methods and green chemistry principles, reflecting the industry's shift toward more sustainable practices. Researchers frequently search for information on efficient synthesis routes for cyclopropylphenyl compounds, making this aspect of the compound particularly valuable for scientific discussions.

From an applications perspective, 4-1-(3-cyclopropylphenyl)ethylpiperidine serves primarily as a research chemical and pharmaceutical intermediate. Its structural features suggest potential utility in developing compounds for various therapeutic areas, though specific applications would require extensive pharmacological evaluation. The compound's lipophilicity and molecular geometry make it an interesting candidate for further study in drug design programs.

Market dynamics for specialized compounds like 4-1-(3-cyclopropylphenyl)ethylpiperidine reflect the broader trends in fine chemicals and pharmaceutical intermediates. With increasing investment in precision medicine and targeted therapies, demand for unique molecular scaffolds continues to grow. The compound's CAS number 2228678-68-8 serves as an important identifier for researchers and procurement specialists in this niche market.

Safety considerations for handling 4-1-(3-cyclopropylphenyl)ethylpiperidine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal circumstances, proper personal protective equipment and ventilation are recommended when working with this material. These precautions align with current best practices in laboratory safety management, a topic of increasing importance in research institutions worldwide.

The future outlook for 4-1-(3-cyclopropylphenyl)ethylpiperidine research appears promising, particularly as computational methods like AI-assisted drug design become more prevalent. The compound's structural features make it amenable to molecular modeling studies and virtual screening approaches, which are transforming modern drug discovery workflows. This intersection of chemistry and technology represents one of the most exciting developments in contemporary pharmaceutical research.

For researchers interested in piperidine derivatives or cyclopropyl-containing compounds, 4-1-(3-cyclopropylphenyl)ethylpiperidine offers numerous opportunities for exploration. Its combination of aromatic and alicyclic components provides a versatile platform for structure-activity relationship studies and medicinal chemistry optimization. As the scientific community continues to seek novel chemical entities for therapeutic development, compounds like this will likely remain important tools in the chemist's arsenal.

In conclusion, 4-1-(3-cyclopropylphenyl)ethylpiperidine (CAS No. 2228678-68-8) represents an intriguing example of modern heterocyclic chemistry with potential significance for pharmaceutical research. Its unique structural attributes and relevance to current drug discovery paradigms make it a compound worthy of attention from synthetic chemists, medicinal researchers, and those interested in chemical biology applications. As research methodologies continue to evolve, so too will our understanding of this and related compounds' full potential.